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Cat. No.: B15598528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Dibenzoyl-D-tartaric acid is a chiral resolving agent of significant importance in

stereochemistry and the pharmaceutical industry. A derivative of naturally occurring D-tartaric

acid, its dibenzoyl substitution enhances its crystallinity, a key attribute in the separation of

enantiomers. This technical guide provides a comprehensive overview of the physical

properties of (+)-Dibenzoyl-D-tartaric acid, detailed experimental protocols for their

determination, and a workflow for its primary application in chiral resolution.

Core Physical and Chemical Properties
(+)-Dibenzoyl-D-tartaric acid presents as a white to off-white or light yellow crystalline

powder.[1][2] It is a hygroscopic substance and should be stored accordingly.[3]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of (+)-Dibenzoyl-D-
tartaric acid.
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Property Value Notes

Molecular Formula C₁₈H₁₄O₈

Molecular Weight 358.30 g/mol

Melting Point 154-156 °C [2][4]

Specific Rotation [α] +116° to +120°
c = 5 to 9 in ethanol or

methanol.[5][6]

Solubility

Insoluble Water.[1]

Slightly Soluble
Acetonitrile, Ethanol,

Methanol.[1]

Density ~1.438 g/cm³ [1]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

(+)-Dibenzoyl-D-tartaric acid.

Melting Point Determination
Objective: To determine the temperature range over which the crystalline solid melts to a liquid.

Methodology:

Sample Preparation: A small amount of finely powdered, dry (+)-Dibenzoyl-D-tartaric acid
is packed into a capillary tube to a height of 2-3 mm.

Instrumentation: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.
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The temperature is raised at a rate of 10-20 °C/min until it is about 20 °C below the

expected melting point.

The heating rate is then reduced to 1-2 °C/min to allow for thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

Specific Rotation Measurement
Objective: To measure the extent to which (+)-Dibenzoyl-D-tartaric acid rotates plane-

polarized light.

Methodology:

Solution Preparation:

Accurately weigh a specific amount of (+)-Dibenzoyl-D-tartaric acid (e.g., 0.5 g).

Dissolve the sample in a precise volume of a suitable solvent (e.g., ethanol or methanol) in

a volumetric flask (e.g., 10 mL) to achieve a known concentration (c).[7]

Instrumentation: A polarimeter is used for this measurement.[7]

Procedure:

The polarimeter is calibrated with the pure solvent (blank reading).

The sample solution is carefully transferred to a polarimeter cell of a known path length (l).

The observed optical rotation (α) is measured.

The specific rotation [α] is calculated using the formula: [α] = α / (l * c) where:

α = observed rotation in degrees
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l = path length in decimeters (dm)

c = concentration in g/mL

Solubility Determination
Objective: To qualitatively assess the solubility of (+)-Dibenzoyl-D-tartaric acid in various

solvents.

Methodology:

Sample and Solvent Preparation:

A small, measured amount of (+)-Dibenzoyl-D-tartaric acid (e.g., 10 mg) is placed into a

series of test tubes.

A measured volume of each solvent to be tested (e.g., 1 mL of water, ethanol, methanol,

acetonitrile) is added to a separate test tube.[1]

Procedure:

The test tubes are agitated at a constant temperature (e.g., room temperature).

Visual observation is used to determine if the solid dissolves completely, partially (slightly

soluble), or not at all (insoluble).

For quantitative analysis, a saturated solution can be prepared, and the concentration of

the dissolved solid can be determined by techniques such as HPLC after filtration.

Application in Chiral Resolution
The primary application of (+)-Dibenzoyl-D-tartaric acid is in the chiral resolution of racemic

mixtures, particularly amines.[2] This is achieved through the formation of diastereomeric salts,

which have different physical properties and can be separated by fractional crystallization.[8]

Logical Workflow for Chiral Resolution of a Racemic
Amine
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The following diagram illustrates the logical workflow for the chiral resolution of a racemic

amine using (+)-Dibenzoyl-D-tartaric acid.

Racemic Amine
(R- and S-enantiomers)

Dissolution and Salt Formation

(+)-Dibenzoyl-D-tartaric acid Suitable Solvent

Mixture of Diastereomeric Salts
(R-amine)-(+)-acid and (S-amine)-(+)-acid

Fractional Crystallization

Less Soluble
Diastereomeric Salt (Crystals)

More Soluble
Diastereomeric Salt (in Solution)

Filtration

Liberation of Amine

Solid

Liberation of Amine

Filtrate

Addition of Base Addition of Base

Pure Enantiomer 1 Pure Enantiomer 2
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Click to download full resolution via product page

Caption: Workflow for Chiral Resolution of a Racemic Amine.

Experimental Workflow for Chiral Resolution
The following diagram provides a more detailed experimental workflow for the chiral resolution

process.
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Caption: Experimental Workflow for Diastereomeric Salt Resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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